Cas no 361480-94-6 (6-chloro-2-5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline)

• Product Name: 6-chloro-2-5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline
• CAS No: 361480-94-6
• MF: C₂₅H₁₇ClN₄OS
• MW: 456.946682691574
• CID: 6111364
• PubChem ID: 5100208
• Update Time: 2025-06-10

6-chloro-2-5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline
• 6-chloro-2-(5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-4-phenylquinazoline
• Quinazoline, 6-chloro-2-[5-(2-furanyl)-4,5-dihydro-3-(2-thienyl)-1H-pyrazol-1-yl]-4-phenyl-
• AKOS016891728
• SR-01000444436
• 361480-94-6
• AKOS001141477
• 6-chloro-2-[5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-phenylquinazoline
• F0490-0094
• 6-chloro-2-[3-(furan-2-yl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-4-phenylquinazoline
• SR-01000444436-1
• Z111781228

• Inchi： 1S/C25H17ClN4OS/c26-17-10-11-19-18(14-17)24(16-6-2-1-3-7-16)28-25(27-19)30-21(22-8-4-12-31-22)15-20(29-30)23-9-5-13-32-23/h1-14,21H,15H2
• InChI Key： KHRPFTXXHGHQHD-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(Cl)C=C2)=C(C2=CC=CC=C2)N=C1N1C(C2=CC=CO2)CC(C2SC=CC=2)=N1

Computed Properties

• Exact Mass: 456.0811600g/mol
• Monoisotopic Mass: 456.0811600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 651.8±65.0 °C(Predicted)
• pka: 4.09±0.59(Predicted)

Additional information on 6-chloro-2-5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline

Comprehensive Analysis of 6-chloro-2-5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline (CAS No. 361480-94-6)

The compound 6-chloro-2-5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline (CAS No. 361480-94-6) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and materials science. This article provides an in-depth exploration of its chemical properties, synthesis pathways, and emerging applications, while addressing common queries and trending topics in the field.

One of the most frequently searched questions about this compound revolves around its synthetic methodology. Researchers often inquire about the optimal conditions for preparing 6-chloro-2-5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline, which typically involves multi-step reactions starting from readily available precursors. The presence of both furan and thiophene moieties in its structure makes it particularly interesting for studying heterocyclic coupling reactions, a hot topic in contemporary organic synthesis.

From a pharmaceutical perspective, the quinazoline core of this molecule has been associated with various biological activities. While not making any therapeutic claims, it's worth noting that similar structures have been investigated for their potential in drug discovery programs. The chloro-substituted quinazoline portion, combined with the dihydropyrazole ring, creates a scaffold that medicinal chemists frequently explore for its molecular interactions with biological targets.

In materials science, the conjugated system formed by the furan-thiophene-quinazoline arrangement has attracted attention for potential applications in organic electronics. Researchers examining organic semiconductors or photovoltaic materials often search for compounds with similar structural features, making this molecule relevant to current sustainable energy research trends.

The physicochemical properties of CAS No. 361480-94-6 are another area of frequent inquiry. Its molecular weight of 469.96 g/mol and moderate lipophilicity make it suitable for various experimental conditions. The presence of multiple aromatic systems contributes to its UV-visible absorption characteristics, which is valuable information for researchers working in analytical chemistry or spectroscopy.

Recent advancements in computational chemistry have enabled more efficient studies of compounds like 6-chloro-2-5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline. Molecular docking simulations and DFT calculations are frequently employed to predict its electronic properties and potential intermolecular interactions, addressing another common search trend among computational chemists.

Quality control and analytical characterization represent another important aspect for researchers working with this compound. Standard analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify the purity and identity of CAS No. 361480-94-6, with many researchers searching for specific spectral data or analytical protocols.

The stability profile of this compound under various conditions is another practical consideration for laboratory handling. While not classified as hazardous, proper storage recommendations typically include protection from light and moisture, with many researchers searching for optimal storage conditions to maintain compound integrity over time.

From a commercial availability standpoint, there's growing interest in sourcing this compound for research purposes. The global market for specialized heterocyclic compounds continues to expand, with increasing demand for building blocks in drug discovery and materials science applications.

Future research directions for 6-chloro-2-5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline may explore its potential as a synthetic intermediate or its physical properties in greater detail. The compound's unique combination of heterocyclic systems positions it as an interesting subject for further investigation in multiple scientific disciplines.